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Compound of Interest
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CAS No.: 130661-21-1
Cat. No.: B1176635
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known material properties of cured
Palavit G, a self-curing modeling acrylic from Kulzer. The information is compiled from
available technical documentation and scientific literature to assist researchers and
professionals in understanding its characteristics for various laboratory applications.

Composition and Curing

Palavit G is a two-component, self-curing modeling acrylic, consisting of a powder (polymer)
and a liquid (monomer).[1][2][3] It is @ methyl methacrylate-based cold-curing polymer.[3] The
material is cadmium-free.[3] The curing process is a polymerization reaction that occurs at
ambient temperature upon mixing the two components, with a curing time of approximately 10
minutes.[3]

Physical Properties

Quantitative data on the physical properties of cured Palavit G is available from comparative
studies of dental acrylic resins.
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Property Value Standard

Water Sorption 11.33 £ 0.33 pg/mm3 ISO 4049

Water Solubility -0.05 + 0.23 pg/mm3 ISO 4049

Density 1.2 g/cm3 Manufacturer Data[3]

Table 1: Physical Properties of Cured Palavit G

Mechanical Properties

Specific quantitative data for the flexural strength, modulus of elasticity, and Vickers hardness
of cured Palavit G are not readily available in publicly accessible technical data sheets or peer-
reviewed literature. However, a comparative study on experimental light-curing pattern resins
noted that the Vickers hardness and flexural strength of all their experimental resins were lower
than those of Palavit G, suggesting that Palavit G possesses robust mechanical properties in
its class.[4][5]

Thermal Properties

The fusion temperature of cured Palavit G is approximately 110°C (230°F).[3] The material is
designed to burn without leaving a residue, a critical property for its application in casting
techniques.[1][2][6]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the characterization
of dental acrylic resins like Palavit G, based on internationally recognized standards.

Water Sorption and Solubility (ISO 4049:2009)

This protocol outlines the standardized method for determining the water sorption and solubility
of polymer-based dental materials.
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Experimental Workflow for Water Sorption and Solubility (ISO 4049)

Specimen Preparation

Fabricate disc-shaped specimens
(15mm diameter, 1mm thickness)

;

Condition in a desiccator
at 37°C

;

Weigh specimens periodically
until a constant mass (m1) is achieved

Immirsion

Immerse specimens in distilled water
at 37°C for 7 days

;

Remove, blot dry, and weigh (m2)

Re-De%ccation

Return specimens to the desiccator
at 37°C

;

Weigh periodically until a
constant mass (m3) is achieved

l

Water Sorption (Wsp) =

Calculatio

Water Solubility (Wsl) =
(ml-m3)/V

(m2-m3)/V

Click to download full resolution via product page

Workflow for ISO 4049 Water Sorption and Solubility Testing.
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Flexural Strength (ISO 20795-1:2013)

This standard specifies the three-point bending test for determining the flexural strength of
denture base polymers.
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Experimental Workflow for Flexural Strength (ISO 20795-1)

Specimen Preparation

Prepare rectangular bar specimens
(64mm x 10mm x 3.3mm)

l

Store specimens in water at 37°C
for 50 hours + 2 hours

Three-Pointéending Test

Mount specimen on two supports
(50mm span)

l

Apply a load at the center
at a crosshead speed of 5 £ 1 mm/min

'

Record the fracture load (F)

Calculation

Flexural Strength (o) =
@*F*I)/(2*b*h?)

Click to download full resolution via product page

Workflow for ISO 20795-1 Flexural Strength Testing.
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Vickers Hardness (ISO 6507-1:2005)

This protocol describes the standardized method for determining the Vickers hardness of
materials.

Experimental Workflow for Vickers Hardness (ISO 6507-1)

Specimen Preparation

Prepare a flat and polished
surface on the cured specimen

Inde$ation

Apply a diamond indenter with a
specified force (F) for a set duration

'

Measure the two diagonals
(d1 and d2) of the indentation

Calc$ation
@e the average diagonal (d)

Vickers Hardness (HV) =
0.1891 * (F / d?)

Click to download full resolution via product page

Workflow for ISO 6507-1 Vickers Hardness Testing.
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Applications

Palavit G is primarily used in dental laboratories for the creation of models for casting
techniques, such as crown and bridge frameworks.[1][3] Its key properties for this application
are its stability, precision, and ability to burn out cleanly without leaving a residue.[1][2][6]

Conclusion

Cured Palavit G exhibits physical properties, such as low water sorption and solubility, that are
favorable for its intended use in creating accurate and stable models for dental casting. While
specific quantitative data on its mechanical strength are not widely published, comparative
studies suggest it is a robust material. The standardized testing protocols outlined in this guide
provide a framework for any further quantitative analysis required for specific research or
development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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